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Compound of Interest

Compound Name: (s)-Atrolactic acid

Cat. No.: B077762

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for (S)-
Atrolactic acid, a chiral alpha-hydroxy acid. The information is intended to support
researchers, scientists, and professionals in drug development in the safe and effective use of
this compound. This document summarizes key toxicological data, outlines experimental
protocols for safety assessment, and visualizes relevant biological signaling pathways.

Hazard Identification and Classification

(S)-Atrolactic acid is classified as a hazardous substance. While some older safety data
sheets (SDS) may categorize it as non-hazardous, more recent classifications, particularly for
the closely related L-Lactic acid, indicate a higher level of hazard.[1] The European Chemicals
Agency (ECHA) has recommended a classification of L-Lactic acid as causing severe skin
burns and eye damage.[1] Based on the available data, (S)-Atrolactic acid should be handled
with appropriate care, assuming a similar hazard profile.

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
the following classifications for Atrolactic acid[2]:

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b077762?utm_src=pdf-interest
https://www.benchchem.com/product/b077762?utm_src=pdf-body
https://www.benchchem.com/product/b077762?utm_src=pdf-body
https://www.benchchem.com/product/b077762?utm_src=pdf-body
https://www.corbion.com/about-us/legal/lactic-acid-classification
https://www.corbion.com/about-us/legal/lactic-acid-classification
https://www.benchchem.com/product/b077762?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Atrolactic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity - ]
) ] H335: May cause respiratory
Single Exposure (Respiratory 3 o
o irritation
tract irritation)

GHS Pictogram:
laalt text
Signal Word: Warning

Precautionary Statements:

A comprehensive list of precautionary statements includes P261, P264, P264+P265, P271,
P280, P302+P352, P304+P340, P305+P351+P338, P319, P321, P332+P317, P337+P317,
P362+P364, P403+P233, P405, and P501.[2]

Toxicological Data

Toxicological data for (S)-Atrolactic acid is limited; however, data for the parent compound,
Lactic Acid, is often used as a proxy, with the assumption of similar toxicological properties for

its isomers.
Test Species Route Value Reference
LD50 Rat (female) Oral 3543 mg/kg bw [3]
LD50 Rat (male) Oral 4936 mg/kg bw [3]
LD50 Rabbit Dermal >2000 mg/kg bw  [3]
LC50 Rat Inhalation >7.94 mgll. (4 [3]

hours)
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Experimental Protocols for Safety Assessment

The following are detailed methodologies for key toxicological studies, based on Organisation
for Economic Co-operation and Development (OECD) Test Guidelines.

Acute Dermal Irritation/Corrosion (OECD 404)

Objective: To determine the potential of a substance to cause irritation or corrosion when
applied to the skin.

Methodology:
o Animal Model: Healthy, young adult albino rabbits are the preferred species.

o Test Substance Application: A dose of 0.5 mL (for liquids) or 0.5 g (for solids) of the test
substance is applied to a small area of shaved skin (approximately 6 cm?2) on the back of the
animal. An untreated area of skin serves as a control.

o Exposure: The test site is covered with a gauze patch and semi-occlusive dressing for a 4-
hour exposure period.

o Observation: After 4 hours, the patch is removed, and the skin is cleaned. Observations for
erythema (redness) and edema (swelling) are made at 60 minutes, and then at 24, 48, and
72 hours after patch removal.

e Scoring: Skin reactions are graded according to a standardized scoring system.

» Confirmation: If no corrosive effect is observed in the initial test, the irritant or negative
response is confirmed using up to two additional animals.

Acute Eye Irritation/Corrosion (OECD 405)

Objective: To assess the potential of a substance to cause eye irritation or corrosion.
Methodology:

e Animal Model: Healthy, young adult albino rabbits are used.
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» Test Substance Application: A single dose of the test substance (0.1 mL for liquids or 0.1 g
for solids) is instilled into the conjunctival sac of one eye of the animal. The other eye
remains untreated and serves as a control.

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The degree
of eye irritation/corrosion is evaluated by scoring lesions of the cornea, iris, and conjunctiva.

e Washout: The eyes are generally not washed out for at least 24 hours after instillation,
unless immediate corrosive effects are noted.

o Confirmation: If a corrosive effect is not observed in the initial test, the response is confirmed
in up to two additional animals.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
423)

Objective: To determine the acute oral toxicity of a substance by assigning it to a toxicity class.
Methodology:
» Animal Model: Typically, female rats are used.

e Dosing: The test is performed in a stepwise procedure using a small number of animals per
step. A starting dose is selected from one of four fixed levels (5, 50, 300, or 2000 mg/kg body
weight). The substance is administered by gavage.

o Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14
days. Body weight is recorded weekly.

o Stepwise Procedure: The outcome of the first step (e.g., mortality or no mortality) determines
the next step:

o If mortality occurs, the test is repeated with a lower dose.
o If no mortality occurs, the test is repeated with a higher dose.

o Classification: The substance is classified based on the dose at which mortality is observed.
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Biological Signhaling Pathways

(S)-Atrolactic acid, as a form of lactic acid, is not merely a metabolic byproduct but also a
signaling molecule that can influence various cellular pathways.
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Caption: Overview of (S)-Atrolactic Acid interacting with cell surface receptors to activate
downstream signaling pathways.

Lactic acid has been shown to activate G protein-coupled receptor 81 (GPR81), also known as
Hydroxycarboxylic acid receptor 1 (HCAL). This interaction can trigger downstream signaling
cascades, including the Mitogen-Activated Protein Kinase (MAPK) and Phosphoinositide 3-
kinase (PI3K)/Akt pathways.

MAPK/AP-1/MMP Signaling Pathway

The activation of the MAPK pathway by lactic acid can lead to the regulation of activator
protein-1 (AP-1), which in turn can influence the expression of matrix metalloproteinases
(MMPs). This pathway is crucial in processes like skin aging and inflammation.
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Caption: The MAPK/AP-1/MMP signaling cascade initiated by (S)-Atrolactic Acid.

PI3K/Akt Signhaling Pathway

The PI3K/Akt pathway is a critical regulator of cell proliferation, survival, and metabolism. Lactic
acid can modulate this pathway, which has implications in various physiological and

pathological conditions, including cancer.
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Caption: Activation of the PI3K/Akt signaling pathway by (S)-Atrolactic Acid.

Safe Handling and Emergency Procedures

Personal Protective Equipment (PPE):
+ Eye/Face Protection: Wear chemical safety goggles or a face shield.
» Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

* Respiratory Protection: Use in a well-ventilated area. If dusts or aerosols are generated, use
a NIOSH-approved respirator.
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Handling:

» Avoid contact with skin, eyes, and clothing.

» Avoid breathing dust or vapors.

e Wash hands thoroughly after handling.

Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated place.

First Aid Measures:

 Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Get medical attention.

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get medical attention.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention immediately.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention.

This technical guide provides a summary of the available safety and handling information for
(S)-Atrolactic acid. It is essential for all personnel handling this chemical to be familiar with its
potential hazards and to follow all recommended safety procedures. Always refer to the most
current Safety Data Sheet provided by the supplier for complete and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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atrolactic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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